![molecular formula C8H8O3 B037648 7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid CAS No. 125091-66-9](/img/structure/B37648.png)
7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
Overview
Description
7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, also known as norcantharidin, is a natural compound derived from blister beetles. It has been widely studied for its potential use in cancer therapy due to its ability to inhibit cell proliferation and induce apoptosis. In 2.1]hept-5-ene-2-carboxylic acid.
Scientific Research Applications
Polymer Precursor and Material Science
Ring Opening Metathesis Polymerization (ROMP)
This compound has been employed as a precursor for substrates suitable for ring-opening metathesis polymerization (ROMP), showcasing its role in synthesizing carbohydrate-substituted monomers for polymer production. The enzymatic kinetic resolution of its methyl ester form underlines its potential in creating polymers with specific functionalities (Schueller, Manning, & Kiessling, 1996).
Synthesis of Polysubstituted cis-Fused Hexahydrofuro[3,2-b]pyridine Derivatives
This chemical has been utilized in multicomponent reactions leading to the synthesis of natural product-like compounds, highlighting its utility in complex organic syntheses aimed at generating bioactive molecules (Sonaglia, Banfi, Riva, & Basso, 2012).
Crystallography and Structural Analysis
Hydrogen Bonding Studies
Investigations into the hydrogen bonding patterns of derivatives of 7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid reveal insights into their molecular structures, offering potential applications in designing materials with specific physical properties (Wong, Macalintal, Brunskill, Lalancette, & Thompson, 2000).
Synthetic Chemistry
Synthetic Routes to Complex Molecules
The compound serves as a critical intermediate in the synthesis of complex molecular frameworks, such as 2-aza-7-oxabicyclo[4.3.0]nonane, which is found in various alkaloids, underscoring its role in synthetic organic chemistry (Kobayashi, Ono, & Kato, 1992).
Mechanism of Action
Mode of Action
It’s known that the compound is involved in the synthesis of 4,4-dialkyl-2-butenolides , which suggests it might interact with its targets through a similar mechanism.
Biochemical Pathways
The compound is an intermediate in the synthesis of 4,4-dialkyl-2-butenolides . This process involves reaction with two moles of Grignard reagent, followed by cycloreversion (elimination of furan) to release the double bond .
Result of Action
Its role as an intermediate in the synthesis of 4,4-dialkyl-2-butenolides suggests it may have a role in the production of these compounds .
Action Environment
It’s known that the compound is moisture sensitive and should be stored away from strong oxidizing agents and water .
Safety and Hazards
Future Directions
7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid has potential applications in the synthesis of various functional materials . It is a versatile building block that can be used to generate a wide chemodiversity in organic chemistry . Future research may focus on exploring these applications further .
Properties
IUPAC Name |
7-oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c9-7-4-1-2-5(7)6(3-4)8(10)11/h1-2,4-6H,3H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDOOJMWVHLSMOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC(C1C(=O)O)C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60563560 |
Source
|
| Record name | 7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60563560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
125091-66-9 |
Source
|
| Record name | 7-Oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60563560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-oxobicyclo[2.2.1]hept-5-ene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-yl]ethanone](/img/structure/B37569.png)
![3-allyl-2-mercaptothieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B37589.png)
![3-[7,13,18-tris(2-carboxyethyl)-3,8,12,17-tetrakis(carboxymethyl)-15-oxo-22,24-dihydro-21H-porphyrin-2-yl]propanoic acid](/img/structure/B37590.png)
